Cas no 174869-60-4 (methyl 3-amino-2-(3-methylphenyl)propanoate hydrochloride)

• Product Name: methyl 3-amino-2-(3-methylphenyl)propanoate hydrochloride
• CAS No: 174869-60-4
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 4612749
• Update Time: 2025-08-01

methyl 3-amino-2-(3-methylphenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Amino-2-(3-methylphenyl)propanoate Hydrochloride
• methyl 3-amino-2-(3-methylphenyl)propanoate hydrochloride

• Inchi： 1S/C11H15NO2.ClH/c1-8-4-3-5-9(6-8)10(7-12)11(13)14-2;/h3-6,10H,7,12H2,1-2H3;1H
• InChI Key： WNUPFLRCRFVHQC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1)(CN)C(=O)OC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-2-(3-methylphenyl)propanoate hydrochloride

Comprehensive Overview of Methyl 3-amino-2-(3-methylphenyl)propanoate Hydrochloride (CAS No. 174869-60-4)

Methyl 3-amino-2-(3-methylphenyl)propanoate hydrochloride (CAS No. 174869-60-4) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a hydrochloride salt form of a methyl ester derivative. Its molecular structure features a 3-methylphenyl group attached to a propanoate backbone, which is further functionalized with an amino group. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

In recent years, the demand for methyl 3-amino-2-(3-methylphenyl)propanoate hydrochloride has grown due to its role in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs and enzyme inhibitors. The compound's unique structure allows for modifications that can enhance binding affinity to specific biological targets, making it a valuable tool in drug discovery. Additionally, its hydrochloride salt form improves solubility, which is critical for bioavailability studies.

The synthesis of CAS No. 174869-60-4 typically involves multi-step organic reactions, including esterification and amination processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. These methods align with the increasing focus on green chemistry and sustainable synthesis, as researchers seek to minimize environmental impact while maintaining efficiency.

One of the trending topics in the field is the application of AI-driven drug design, where compounds like methyl 3-amino-2-(3-methylphenyl)propanoate hydrochloride are analyzed using computational models to predict their interactions with biological targets. This approach accelerates the identification of promising candidates for further development. Furthermore, the compound's relevance to precision medicine and personalized therapeutics has sparked interest among biotech companies aiming to tailor treatments to individual genetic profiles.

From a commercial perspective, CAS No. 174869-60-4 is available through specialized chemical suppliers who adhere to stringent quality control standards. Its pricing and availability are influenced by factors such as raw material costs and global supply chain dynamics, which are currently under scrutiny due to geopolitical and economic shifts. Researchers and manufacturers are advised to monitor these trends to ensure a steady supply for ongoing projects.

In conclusion, methyl 3-amino-2-(3-methylphenyl)propanoate hydrochloride (CAS No. 174869-60-4) is a compound of growing importance in modern chemistry and pharmacology. Its structural features, combined with advancements in synthetic and computational techniques, position it as a key player in the development of next-generation therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in research and innovation.